Cas no 856255-58-8 (4-Cyano-3-methylphenylboronic acid)

4-Cyano-3-methylphenylboronic acid structure

856255-58-8 structure

Product Name:4-Cyano-3-methylphenylboronic acid

CAS No:856255-58-8

Molecular Formula:C₈H₈BNO₂

Molecular Weight:160.965621948242

MDL:MFCD18394419

CID:1024476

PubChem ID:53216294

4-Cyano-3-methylphenylboronic acid Properties

Names and Identifiers

- (4-Cyano-3-methylphenyl)boronic acid
- 4-Cyano-3-methylphenylboronic acid
- B-(4-Cyano-3-methylphenyl)boronic acid (ACI)
- Boronic acid, (4-cyano-3-methylphenyl)- (9CI)
- MFCD18394419
- CS-0135003
- D71429
- DTXSID10681546
- CCEBEGIKXKLSDR-UHFFFAOYSA-N
- (4-Cyano-3-methylphenyl)boronicacid
- DB-253165
- EN300-316619
- SCHEMBL3267439
- AKOS015893133
- 856255-58-8
- 4-Cyano-3-methylphenylboronicacid
- +Expand
- MDL： MFCD18394419
- InChIKey： CCEBEGIKXKLSDR-UHFFFAOYSA-N
- Inchi： 1S/C8H8BNO2/c1-6-4-8(9(11)12)3-2-7(6)5-10/h2-4,11-12H,1H3
- SMILES： N#CC1C(C)=CC(B(O)O)=CC=1

Computed Properties

Exact Mass: 161.06500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 161.0648087g/mol
Heavy Atom Count: 12
Complexity: 199
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 64.2Å²

Experimental Properties

LogP: -0.45352
PSA: 64.25000

4-Cyano-3-methylphenylboronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0051FO-100mg	(4-Cyano-3-methylphenyl)boronic acid	856255-58-8	96%	100mg	$8.00	2024-04-21
A2B Chem LLC	AC34340-100mg	4-Cyano-3-methylphenylboronic acid	856255-58-8	96%	100mg	$7.00	2024-04-19
Aaron	AR0051O0-100mg	(4-Cyano-3-methylphenyl)boronic acid	856255-58-8	96%	100mg	$8.00
abcr	AB309352-250 mg	4-Cyano-3-methylphenylboronic acid, 95%; .	856255-58-8	95%	250mg	€141.50	2023-04-26
Alichem	A242000046-250mg	4-Cyano-3-methylphenylboronic acid	856255-58-8	98%	250mg	$646.00	2023-08-31
Ambeed	A473046-100mg	(4-Cyano-3-methylphenyl)boronic acid	856255-58-8	96%	100mg	$9.0	2024-04-17
Apollo Scientific	OR361033-250mg	4-Cyano-3-methylphenylboronic acid	856255-58-8	98%	250mg	£115.00	2024-05-25
Chemenu	CM132780-100mg	(4-cyano-3-methylphenyl)boronic acid	856255-58-8	95%	100mg	$***	2023-03-29
Crysdot LLC	CD12023632-1g	(4-Cyano-3-methylphenyl)boronic acid	856255-58-8	95+%	1g	$360
Enamine	EN300-316619-0.05g	(4-cyano-3-methylphenyl)boronic acid	856255-58-8		0.05g	$65.0	2023-09-05

4-Cyano-3-methylphenylboronic acid Synthesis

Synthetic Circuit 1

67832-11-5

856255-58-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; < -90 °C; 30 min, < -90 °C
1.2 Reagents: Trimethyl borate ; < -90 °C; overnight, < -90 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min

Reference

Enthalpy-Entropy Compensation Combined with Cohesive Free-Energy Densities for Tuning the Melting Temperatures of Cyanobiphenyl Derivatives

Dutronc, Thibault; et al, Chemistry - A European Journal, 2013, 19(26), 8447-8456